Cas no 1805914-83-3 (3-Bromo-1-(3-(chloromethyl)-2-(trifluoromethyl)phenyl)propan-1-one)

• Product Name: 3-Bromo-1-(3-(chloromethyl)-2-(trifluoromethyl)phenyl)propan-1-one
• CAS No: 1805914-83-3
• MF: C₁₁H₉BrClF₃O
• MW: 329.540772199631
• CID: 4978548
• Update Time: 2025-05-19

3-Bromo-1-(3-(chloromethyl)-2-(trifluoromethyl)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(3-(chloromethyl)-2-(trifluoromethyl)phenyl)propan-1-one

• Inchi： 1S/C11H9BrClF3O/c12-5-4-9(17)8-3-1-2-7(6-13)10(8)11(14,15)16/h1-3H,4-6H2
• InChI Key： RCEZISYAUDYYTR-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC=C(CCl)C=1C(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 270
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1

Additional information on 3-Bromo-1-(3-(chloromethyl)-2-(trifluoromethyl)phenyl)propan-1-one

3-Bromo-1-(3-(chloromethyl)-2-(trifluoromethyl)phenyl)propan-1-one (CAS No. 1805914-83-3): A Comprehensive Overview

3-Bromo-1-(3-(chloromethyl)-2-(trifluoromethyl)phenyl)propan-1-one (CAS No. 1805914-83-3) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This compound features a unique molecular structure, combining a bromine substituent, a chloromethyl group, and a trifluoromethyl phenyl ring, making it a versatile intermediate for synthetic applications. Its CAS number 1805914-83-3 ensures precise identification in chemical databases and regulatory documentation.

The growing interest in fluorinated compounds and halogenated intermediates has positioned 3-Bromo-1-(3-(chloromethyl)-2-(trifluoromethyl)phenyl)propan-1-one as a valuable building block in drug discovery. Researchers are particularly drawn to its potential in developing small-molecule inhibitors and bioactive agents, especially in targeting enzyme modulation and receptor interactions. The presence of the trifluoromethyl group enhances metabolic stability, a key consideration in modern medicinal chemistry.

In the agrochemical sector, CAS 1805914-83-3 is explored for its role in synthesizing novel pesticides and herbicides. The chloromethyl and bromine functionalities offer reactive sites for further derivatization, enabling the creation of compounds with tailored biological activity. This aligns with the increasing demand for environmentally friendly and high-efficiency agrochemicals, addressing global challenges in sustainable agriculture.

The synthesis of 3-Bromo-1-(3-(chloromethyl)-2-(trifluoromethyl)phenyl)propan-1-one typically involves multi-step organic reactions, including Friedel-Crafts acylation and halogenation processes. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These methods ensure compliance with stringent quality standards required in pharmaceutical and agrochemical applications.

From a commercial perspective, the demand for CAS 1805914-83-3 is driven by its utility in high-value chemical synthesis. Suppliers and manufacturers emphasize custom synthesis and bulk availability to meet diverse research needs. The compound's stability under controlled conditions makes it suitable for long-term storage and global distribution, further enhancing its market appeal.

Recent advancements in green chemistry have spurred interest in optimizing the production of 3-Bromo-1-(3-(chloromethyl)-2-(trifluoromethyl)phenyl)propan-1-one using catalytic methods and solvent-free reactions. These innovations aim to reduce environmental impact while maintaining high yields, aligning with the principles of sustainable chemical manufacturing. Such developments are critical for industries striving to meet regulatory and ecological standards.

In conclusion, 3-Bromo-1-(3-(chloromethyl)-2-(trifluoromethyl)phenyl)propan-1-one (CAS No. 1805914-83-3) represents a pivotal compound in modern chemical research. Its multifaceted applications in pharmaceuticals, agrochemicals, and material science underscore its importance. As scientific inquiry continues to evolve, this compound is poised to play a central role in addressing complex challenges across multiple industries.